2-Benzyl-2,4,6-trimethyl-1,3-dioxane

• CAS No.: 6282-29-7
• Molecular Formula: C14H20O2
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 2-benzyl-2,4,6-trimethyl-1,3-dioxane
• InChI: InChI=1S/C14H20O2/c1-11-9-12(2)16-14(3,15-11)10-13-7-5-4-6-8-13/h4-8,11-12H,9-10H2,1-3H3
• InChI Key: CVFATAZRJNCFLW-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(OC(O1)(C)CC2=CC=CC=C2)C

Description

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar 1,3-Dioxane Derivatives

Substituent Variations

(a) 2-Butyl-4,4,6-trimethyl-1,3-dioxane (CAS 54546-26-8)

• Molecular Formula : C₁₁H₂₂O₂
• Molecular Weight : 186.29 g/mol
• Key Differences: Replaces the benzyl group with a butyl chain, reducing aromatic interactions. Lower molecular weight (186.29 vs. 220.31 g/mol) leads to higher volatility. Environmental Impact: Not readily degradable; aquatic toxicity (EC₅₀ for water fleas = 27 mg/L) .

(b) 4,4,6-Trimethyl-2-vinyl-1,3-dioxane (CAS 22634-89-5)

• Molecular Formula : C₉H₁₆O₂
• Molecular Weight : 156.22 g/mol
• Key Differences: Vinyl group instead of benzyl, increasing reactivity in polymerization.

(c) 5,5-Bis(hydroxymethyl)-2-phenyl-1,3-dioxane (CAS 2425-41-4)

• Molecular Formula : C₁₂H₁₆O₄
• Molecular Weight : 224.26 g/mol
• Key Differences: Hydroxyl groups enhance hydrophilicity (unlike the hydrophobic benzyl group). Potential for hydrogen bonding, altering solubility and biological activity.

Structural Analogues with Simplified Backbones

(a) 2,4,6-Trimethyl-1,3-dioxane (CAS 19145-91-6)

• Molecular Formula : C₇H₁₄O₂
• Molecular Weight : 130.18 g/mol
• Smaller size increases volatility and reduces boiling point.

(b) 2-Phenyl-5,5-dimethyl-1,3-dioxane

• Molecular Formula : C₁₂H₁₆O₂
• Molecular Weight : 192.23 g/mol
• Key Differences :
  • Positional isomerism (phenyl at position 2 vs. benzyl in the target compound).
  • Reduced steric hindrance due to dimethyl groups at positions 5,3.

Research and Regulatory Insights

• Safety Assessments : The benzyl derivative is under safety evaluation for fragrance use, with read-across data from structurally similar compounds .
• Environmental Persistence : Butyl-substituted analogs show low degradability, necessitating stringent disposal protocols .
• Analytical Methods : Reverse-phase HPLC (Newcrom R1 column) is validated for separating the benzyl derivative, distinguishing it from alkyl or vinyl analogs .

Q & A

Q. What are the established synthetic routes for 2-Benzyl-2,4,6-trimethyl-1,3-dioxane, and how can reaction conditions be optimized for yield?

The compound is synthesized via cyclocondensation of substituted diols with aldehydes or ketones under acid catalysis. For example, methyl-substituted dioxanes are typically prepared using BF₃·Et₂O as a catalyst in anhydrous conditions, with reaction times varying between 4–12 hours at 60–80°C . Optimization involves adjusting stoichiometry (e.g., 1:1.2 molar ratio of diol to benzaldehyde derivative) and purification via column chromatography (silica gel, hexane/ethyl acetate gradient). Side products like oligomers can be minimized by controlling temperature and catalyst loading .

Q. What in vitro assays are suitable for preliminary evaluation of biological activity in 2-Benzyl-2,4,6-trimethyl-1,3-dioxane?

Use enzyme inhibition assays (e.g., acetylcholinesterase or cytochrome P450) at concentrations of 1–100 µM, with IC₅₀ determination via spectrophotometric methods. Cytotoxicity can be screened in cell lines (e.g., HepG2 or HEK293) using MTT assays, though the compound’s low solubility in aqueous media may require DMSO cosolvent (<1% v/v) .

Advanced Research Questions

Q. What computational methods predict the thermodynamic stability and reaction pathways of 2-Benzyl-2,4,6-trimethyl-1,3-dioxane?

Density functional theory (DFT) at the B3LYP/6-31G** level calculates Gibbs free energy (ΔG) for conformational interconversion. For example, chair-to-chair transitions in similar dioxanes show ΔG‡ ≈ 8–12 kcal/mol . Reaction mechanisms (e.g., acid-catalyzed ring-opening) are modeled using transition state theory, with solvent effects incorporated via PCM or SMD implicit models .

Q. How do steric and electronic effects influence substitution reactions at the benzyl group?

Electrophilic aromatic substitution (e.g., nitration) occurs preferentially at the para position of the benzyl moiety due to steric hindrance from the 2,4,6-trimethyl groups. Hammett constants (σ⁺) predict reactivity trends, while DFT-computed Fukui indices identify nucleophilic sites . Experimental validation via LC-MS or GC-MS is critical to confirm regioselectivity.

Q. What methodologies assess the environmental persistence and ecotoxicity of 2-Benzyl-2,4,6-trimethyl-1,3-dioxane?

OECD Test Guideline 301 evaluates biodegradability in activated sludge, with BOD/COD ratios <0.1 indicating persistence . Acute ecotoxicity in Daphnia magna (e.g., 48-hour EC₅₀ = 27 mg/L) follows standardized OECD 202 protocols, while chronic toxicity (e.g., NOEC <1 mg/L) aligns with Category 3 hazards per GHS .

Data Contradictions and Validation

Q. How can discrepancies in reported biological activity data be reconciled?

Variability in cytotoxicity results (e.g., IC₅₀ ranging from 10–100 µM) may arise from differences in assay conditions (e.g., serum content, incubation time) or compound purity. Validate via orthogonal methods: compare HPLC purity (>98%), use isothermal titration calorimetry (ITC) for binding affinity, and replicate studies across multiple cell lines .

Q. Why do computational and experimental conformational analyses sometimes conflict?

Solvent effects (e.g., chloroform vs. crystalline state) and basis set limitations in DFT (e.g., inadequate dispersion corrections) can lead to deviations. Hybrid approaches like RI-MP2/λ2 improve accuracy for van der Waals interactions, while molecular dynamics simulations (MD) with explicit solvent models bridge gaps between theory and experiment .

Methodological Recommendations

• Synthesis : Optimize benzylation using phase-transfer catalysis (e.g., TBAB) to enhance regioselectivity .
• Characterization : Combine NOESY NMR with single-crystal X-ray for unambiguous stereochemical assignment .
• Toxicity Screening : Include metabolic activation (S9 fraction) in Ames tests to assess mutagenic potential .